3-(2-(2,4-dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-3-pyrrol-1-yl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C23H21N5O2/c1-15-7-8-20(16(2)12-15)28-22(26-10-3-4-11-26)18-13-27(14-19(18)25-28)23(30)17-6-5-9-24-21(17)29/h3-12H,13-14H2,1-2H3,(H,24,29)
• InChI Key: ZJXVVCOMVNWRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CN(CC3=N2)C(=O)C4=CC=CNC4=O)N5C=CC=C5)C
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

3-(2-(2,4-dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H21N5O2 and its molecular weight is 399.454. The purity is usually 95%.
BenchChem offers high-quality 3-(2-(2,4-dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-(2,4-dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-5-carbonyl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of novel heterocyclic compounds, including derivatives of pyrazole, pyridine, and other nitrogen-containing rings, represents a significant area of research. Studies such as those conducted by Saldías et al. (2020) and Zhang et al. (2009) demonstrate the synthesis of complex molecules derived from pyridine and pyrazole, offering insights into their potential utility in various applications, from materials science to pharmacology. These compounds are characterized using techniques such as X-ray diffraction analysis, NMR spectroscopy, and mass spectrometry, providing detailed information on their molecular structure and properties (Saldías et al., 2020) (Zhang et al., 2009).

Potential Applications

The synthesis of these complex molecules not only expands the library of known chemical compounds but also opens up possibilities for their application in various fields. For instance, the antimicrobial and antimycobacterial activities of nicotinic acid hydrazide derivatives, as explored by R.V.Sidhaye et al. (2011), suggest potential uses in developing new therapeutic agents. Similarly, the study on mechanoluminescent and efficient white OLEDs by Huang et al. (2013) indicates the application of certain pyrazole-derived Pt(II) complexes in lighting and display technologies (R.V.Sidhaye et al., 2011) (Huang et al., 2013).